Cas no 113327-94-9 (1-(4-ethylphenoxy)-4-[4-(4-ethylphenoxy)-3-nitrophenyl]sulfonyl-2-nitrobenzene)

• Product Name: 1-(4-ethylphenoxy)-4-[4-(4-ethylphenoxy)-3-nitrophenyl]sulfonyl-2-nitrobenzene
• CAS No: 113327-94-9
• MF: C₂₈H₂₄N₂O₈S
• MW: 548.563766479492
• CID: 2610442
• PubChem ID: 13839658
• Update Time: 2025-04-21

1-(4-ethylphenoxy)-4-[4-(4-ethylphenoxy)-3-nitrophenyl]sulfonyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenoxy)-4-[4-(4-ethylphenoxy)-3-nitrophenyl]sulfonyl-2-nitrobenzene
• 1,1'-{Sulfonylbis[(2-nitro-4,1-phenylene)oxy]}bis(4-ethylbenzene)
• DTXSID00550954
• 113327-94-9

• Inchi： 1S/C28H24N2O8S/c1-3-19-5-9-21(10-6-19)37-27-15-13-23(17-25(27)29(31)32)39(35,36)24-14-16-28(26(18-24)30(33)34)38-22-11-7-20(4-2)8-12-22/h5-18H,3-4H2,1-2H3
• InChI Key： YIAVQZVSHMUUTF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC(=CC=1)CC)(C1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC(=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 548.12533690Da
• Monoisotopic Mass: 548.12533690Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 153Ų